Cas no 164391-51-9 (2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-)
164391-51-9 structure
Product Name:2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-
CAS No:164391-51-9
MF:C24H30O2
MW:350.493807315826
CID:1343785
PubChem ID:22485815
Update Time:2025-04-20
2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-
- 164391-51-9
- DTXSID801155600
- SCHEMBL2612419
- 5,7-Bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)-2(3H)-benzofuranone
-
- Inchi: 1S/C24H30O2/c1-14-9-10-17(15(2)11-14)20-18-12-16(23(3,4)5)13-19(24(6,7)8)21(18)26-22(20)25/h9-13,20H,1-8H3
- InChI Key: RXKFZLDJLODNPC-UHFFFAOYSA-N
- SMILES: O1C(C(C2C=CC(C)=CC=2C)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O
Computed Properties
- Exact Mass: 350.2247
- Monoisotopic Mass: 350.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(2,4-dimethylphenyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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